Cas no 2703760-30-7 (2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703760-30-7
• MF: C₂₃H₃₀N₄O₄
• MW: 426.508705615997
• CID: 5615920
• PubChem ID: 165945899
• Update Time: 2025-06-11

2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxopiperidin-3-yl)-5-{[5-(piperidin-4-yl)pentyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
• 2703760-30-7
• EN300-33365730
• 2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C23H30N4O4/c28-20-8-7-19(21(29)26-20)27-22(30)17-6-5-16(14-18(17)23(27)31)25-11-3-1-2-4-15-9-12-24-13-10-15/h5-6,14-15,19,24-25H,1-4,7-13H2,(H,26,28,29)
• InChI Key： KMVUGAVTASMNPR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCCCCC1CCNCC1

Computed Properties

• Exact Mass: 426.22670545g/mol
• Monoisotopic Mass: 426.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-30-7)

The compound 2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-30-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds for therapeutic applications. This intricate molecular structure, characterized by its fused ring system and multiple functional groups, has garnered considerable attention due to its potential pharmacological properties.

At the core of this compound lies a dihydroisoindole core, which is a privileged scaffold in drug discovery. The presence of a 2,6-dioxopiperidine moiety at the 3-position of the isoindole ring introduces unique electronic and steric properties, enhancing the compound's ability to interact with biological targets. Furthermore, the introduction of a 5-(piperidin-4-yl)pentylamino side chain at the 5-position adds another layer of complexity, potentially influencing both solubility and binding affinity.

Recent studies have highlighted the importance of dihydroisoindole derivatives in medicinal chemistry due to their diverse biological activities. These compounds have been explored for their potential roles in modulating various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific arrangement of functional groups in 2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione suggests that it may exhibit potent activity in these areas.

The dioxopiperidine moiety is particularly noteworthy as it has been shown to enhance metabolic stability and bioavailability in drug candidates. This feature is crucial for ensuring that the compound remains active within the physiological environment after administration. Additionally, the piperidine side chain contributes to favorable pharmacokinetic properties by improving water solubility and reducing lipophilicity.

In light of these structural features, researchers have been investigating the biological activity of this compound using both in vitro and in vivo models. Preliminary findings suggest that it may possess significant therapeutic potential. For instance, studies have indicated that derivatives of dihydroisoindole can inhibit certain enzymes involved in inflammatory responses. The presence of the dioxopiperidine and piperidine groups may further enhance this inhibitory effect by optimizing binding interactions with target proteins.

The synthesis of 2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione presents a challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with modern catalytic methods have enabled chemists to access these intricate structures efficiently.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The unique combination of rings and functional groups in this compound makes it an attractive candidate for further development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential therapeutic efficacy of this molecule.

Future studies are likely to focus on optimizing the structure of this compound to enhance its potency and selectivity. This may involve modifying the length or composition of the side chains or exploring alternative heterocyclic scaffolds. Additionally, investigating the mechanism of action will be crucial for understanding how this compound interacts with biological targets and how it can be translated into a viable drug candidate.

The development of novel therapeutic agents remains a cornerstone of modern medicine. Compounds like 2-(2,6-dioxopiperidin-3-yl)-5-{5-(piperidin-4-yl)pentylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-30-7) exemplify the innovative approaches being taken to address unmet medical needs. By combining structural complexity with well-defined biological activity, such molecules hold promise for treating a wide range of diseases.